BENGHE Foundational & Exploratory

Check Availability & Pricing

Synonyms and alternative names for Diethyl
pimelate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Diethyl pimelate

Cat. No.: B1583745

An In-depth Technical Guide to Diethyl Pimelate: Synonyms, Properties, and Synthesis
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Diethyl pimelate, a versatile
diester with applications in organic synthesis and as a key intermediate in the development of
more complex molecules. This document details its alternative names, chemical and physical
properties, a thorough experimental protocol for its synthesis, and visual representations of its
synthesis and utility as a chemical precursor.

Synonyms and Alternative Names

Diethyl pimelate is known by several alternative names in scientific literature and chemical
catalogs. A comprehensive list of these synonyms is provided below to aid in literature
searches and material sourcing.

Diethyl heptanedioate[1][2][3][4][5]

Heptanedioic acid, diethyl ester[1][4]

Pimelic acid diethyl ester[1][4]

Heptanedioic acid, 1,7-diethyl ester[1][4]

1,5-Pentanedicarboxylic acid diethyl ester[1][4]
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e NSC 17503[1]
e UNII-2RF63N709K][4]
o EINECS 218-083-9[4]

Physicochemical Data

The key physical and chemical properties of Diethyl pimelate are summarized in the table
below for easy reference. These properties are critical for its handling, storage, and application
in experimental settings.

Property Value Reference
CAS Number 2050-20-6 [31[4]
Molecular Formula C11H2004 [3114]
Molecular Weight 216.28 g/mol [3]
Clear, colorless to light yellow
Appearance o [1][6]
liquid/oil
Melting Point -24 °C 416171

N ) 267.6 °C at 760 mmHg; 192-
Boiling Point [4161071
194 °C at 100 mmHg

Density 0.994 g/mL at 25 °C [61[7]

Refractive Index (n20/D) 1.430 [41617]

N Soluble in organic solvents;
Solubility ] ] [1][6]
slightly soluble in water

Flash Point >110 °C (>230 °F) [4]16]

Experimental Protocol: Synthesis of Diethyl
Pimelate via Fischer Esterification
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The most common method for synthesizing Diethyl pimelate is the Fischer esterification of
pimelic acid with ethanol using an acid catalyst.[2] The following is a detailed protocol
representative of this process.

Materials:

¢ Pimelic acid

e Absolute ethanol

o Concentrated sulfuric acid (or other suitable acid catalyst like p-toluenesulfonic acid)

e Sodium bicarbonate (saturated solution)

 Brine (saturated sodium chloride solution)

¢ Anhydrous sodium sulfate (or magnesium sulfate)

o Diethyl ether (or other suitable extraction solvent)

» Toluene (optional, for azeotropic removal of water)

Equipment:

¢ Round-bottom flask

o Reflux condenser

e Heating mantle or oil bath

e Magnetic stirrer and stir bar

e Separatory funnel

« Distillation apparatus (for purification)

o Dean-Stark trap (optional)

Procedure:
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e Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux
condenser, combine pimelic acid and an excess of absolute ethanol. A common molar ratio
is 1:10 (pimelic acid to ethanol) to drive the equilibrium towards the product.

o Catalyst Addition: Slowly and carefully add a catalytic amount of concentrated sulfuric acid to
the stirred mixture. Typically, this is about 1-3% of the total reaction volume.

o Reflux: Heat the reaction mixture to reflux using a heating mantle or oil bath.[8] The reaction
is typically refluxed for several hours (e.g., 4-16 hours) to ensure completion.[9] The
progress of the reaction can be monitored by thin-layer chromatography (TLC).

o Work-up:
o After the reaction is complete, allow the mixture to cool to room temperature.

o If a large excess of ethanol was used, it can be removed under reduced pressure using a
rotary evaporator.

o Transfer the residue to a separatory funnel containing water or a dilute sodium
bicarbonate solution.

o Extract the aqueous layer with diethyl ether (or another suitable organic solvent) multiple
times.

o Combine the organic extracts and wash them sequentially with a saturated sodium
bicarbonate solution (to neutralize the acid catalyst), water, and finally brine.[10]

» Drying and Solvent Removal: Dry the organic layer over anhydrous sodium sulfate or
magnesium sulfate, filter, and remove the solvent under reduced pressure to yield the crude
Diethyl pimelate.

 Purification: The crude product can be purified by vacuum distillation to obtain the final, pure
Diethyl pimelate.[11]

Visualizations
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Fischer Esterification Workflow for Diethyl Pimelate
Synthesis
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Caption: Workflow for the synthesis of Diethyl pimelate via Fischer esterification.

Diethyl Pimelate as a Precursor in Organic Synthesis
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Caption: Role of Diethyl pimelate as a versatile synthetic intermediate.

Applications in Research and Development

Diethyl pimelate serves as a crucial building block in organic synthesis. Its bifunctional nature,
with two ester groups, allows for a variety of chemical transformations. It is a precursor in the
synthesis of more complex molecules, including macrocyclic compounds and polymers.[12][13]
[14][15][16] While direct biological activities such as antimicrobial and antioxidant properties
have been suggested, its primary role in a drug development context is as a versatile
intermediate for the synthesis of active pharmaceutical ingredients.[1] Further research is
warranted to explore the direct pharmacological effects of Diethyl pimelate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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